3-(Cyclopentylamino)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione

• Molecular Formula: C23H23N3O2S
• Molecular Weight: 405.5 g/mol
• IUPAC Name: 3-(cyclopentylamino)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C23H23N3O2S/c1-14-6-11-18-20(12-14)29-22(25-18)15-7-9-17(10-8-15)26-21(27)13-19(23(26)28)24-16-4-2-3-5-16/h6-12,16,19,24H,2-5,13H2,1H3
• InChI Key: DOWUFSWXDXXYON-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)N4C(=O)CC(C4=O)NC5CCCC5

Description

3-(Cyclopentylamino)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery and development. This compound belongs to the class of pyrrolidinedione derivatives and has been found to exhibit promising properties that make it a potential candidate for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 3-(Cyclopentylamino)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of the aforementioned enzymes. This leads to an increase in the levels of neurotransmitters such as acetylcholine, dopamine, and serotonin in the brain, which are involved in the regulation of mood, cognition, and behavior.
Biochemical and Physiological Effects:
Studies have shown that 3-(Cyclopentylamino)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione exhibits significant biochemical and physiological effects. It has been found to improve cognitive function, memory, and learning in animal models of Alzheimer's disease and Parkinson's disease. It has also been shown to exhibit antidepressant-like effects in animal models of depression.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-(Cyclopentylamino)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione is its high potency and selectivity towards the targeted enzymes. This makes it a potential candidate for drug development. However, one of the limitations of this compound is its poor solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 3-(Cyclopentylamino)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione. One of the potential areas of research is the development of more potent and selective analogs of this compound. Another area of research is the investigation of its potential applications in the treatment of other diseases such as multiple sclerosis and epilepsy. Furthermore, the elucidation of its exact mechanism of action and the identification of its molecular targets could provide valuable insights into the pathogenesis of various diseases and aid in the development of novel therapeutics.

Synthesis Methods

The synthesis of 3-(Cyclopentylamino)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione involves the reaction of cyclopentylamine with 4-(6-methyl-1,3-benzothiazol-2-yl)phenylacetic acid in the presence of a dehydrating agent such as thionyl chloride. The resulting intermediate is then subjected to a cyclization reaction with succinic anhydride to yield the final product.

Scientific Research Applications

3-(Cyclopentylamino)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-2,5-pyrrolidinedione has been extensively studied for its potential applications in the field of drug discovery. It has been found to exhibit inhibitory activity against various enzymes such as acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes are involved in the pathogenesis of various diseases such as Alzheimer's disease, Parkinson's disease, and depression. Therefore, this compound has the potential to be used as a therapeutic agent for the treatment of these diseases.